Cas no 42294-03-1 (Monopotassium Glycyrrhizinate)

• Product Name: Monopotassium Glycyrrhizinate
• CAS No: 42294-03-1
• MF: C₄₂H₆₁KO₁₆
• MW: 861.02245593071
• CID: 329221
• PubChem ID: 23685789
• Update Time: 2025-10-31

Monopotassium Glycyrrhizinate Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranosiduronic acid, (3b,20b)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-b-D-glucopyranuronosyl-, potassiumsalt (1:1), (3b)-
• Glycyrrhizin potassium
• a-D-Glucopyranosiduronic acid, (3b,20b)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-b-D-gluco...
• a-D-Glucopyranosiduronic acid, (3b,20b)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-b-D-glucopyranuronosyl-, potassiumsalt (
• MONOPATASSIUM GLYCYRRHIZINATE
• Monopotassium Glycyrrhizinate
• α-d-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-β-d-glucopyranuronosyl-, monopotassium salt
• (3beta,20beta)-20-Carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid monopotassium salt
• EINECS 268-237-4
• SCHEMBL2581882
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-, potassium salt
• .alpha.-D-Glucopyranosiduronic acid, (3.beta.,20.beta.)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-.beta.-D-glucopyranuronosyl-, potassium salt
• UNII-T8XVV1JDN8
• Monopotassium glycyrrhizin
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-, potassium salt (1:?)
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-, potassiumsalt
• 68039-19-0
• T8XVV1JDN8
• Glycyrrhizinic acid, potassium salt
• potassium;(2S,3S,4S,5R,6S)-6-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-5-[(2R,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylate
• EINECS 255-754-5
• 42294-03-1

• Inchi： 1S/C42H62O16.K/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50;/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54);/q;+1/p-1/t19-,21-,22-,23-,24-,25-,26-,27+,28-,29-,30+,31+,34-,35-,38+,39-,40-,41+,42+;/m0./s1
• InChI Key： YLSUMFQEBHBMQB-OOFFSTKBSA-M
• SMILES： [K+].O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)O)(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 846.38000
• Monoisotopic Mass: 860.35966734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 7
• Complexity: 1740
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 270Ų

Experimental Properties

• PSA: 252.80000
• LogP: 0.81860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides

Additional information on Monopotassium Glycyrrhizinate

Monopotassium Glycyrrhizinate (CAS No. 42294-03-1): A Comprehensive Guide to Its Properties and Applications

Monopotassium Glycyrrhizinate (CAS No. 42294-03-1), often abbreviated as MPG, is a potassium salt derived from glycyrrhizic acid, the primary active component of licorice root (Glycyrrhiza glabra). This compound has gained significant attention in the cosmetic, pharmaceutical, and food industries due to its multifaceted benefits, including anti-inflammatory, antioxidant, and skin-brightening properties. With the rising demand for natural and sustainable ingredients, Monopotassium Glycyrrhizinate has emerged as a popular choice for formulators seeking effective and safe alternatives to synthetic additives.

The chemical structure of Monopotassium Glycyrrhizinate consists of a glycyrrhizic acid backbone bonded to a potassium ion, enhancing its solubility and bioavailability. This modification makes it particularly suitable for aqueous formulations, such as serums, toners, and oral care products. Recent studies highlight its ability to inhibit tyrosinase activity, making it a sought-after ingredient in skin whitening and hyperpigmentation treatment products. Additionally, its anti-inflammatory effects are comparable to hydrocortisone but without the associated side effects, aligning with the growing consumer preference for "clean beauty" solutions.

In the realm of skincare, Monopotassium Glycyrrhizinate is frequently incorporated into products targeting acne-prone skin, rosacea, and sensitive skin. Its soothing properties help reduce redness and irritation, addressing common concerns raised in forums like Reddit and skincare blogs. Searches for "natural alternatives to steroids" or "licorice extract for eczema" often lead to discussions about this compound. Furthermore, its compatibility with other actives like niacinamide and hyaluronic acid makes it a versatile ingredient in multi-functional formulations.

Beyond cosmetics, Monopotassium Glycyrrhizinate is utilized in the food industry as a natural sweetener and flavor enhancer, with a sweetness potency 50–100 times that of sucrose. Its low-calorie profile caters to the health-conscious market, particularly in sugar-free gums and beverages. Regulatory bodies such as the FDA and EFSA recognize its safety, further boosting its adoption. Notably, its hepatoprotective and antiviral properties have spurred research into its potential role in functional foods and dietary supplements, especially in post-pandemic wellness trends.

From an SEO perspective, keywords like "Monopotassium Glycyrrhizinate benefits," "CAS 42294-03-1 uses," and "licorice root extract in skincare" are frequently queried, reflecting consumer interest in its applications. Manufacturers and researchers alike emphasize its eco-friendly extraction methods, responding to the demand for sustainable sourcing. As the market for plant-based actives grows, Monopotassium Glycyrrhizinate stands out as a scientifically backed, multifunctional ingredient with a robust safety profile, ensuring its relevance in future innovations.